Cas no 488799-59-3 (1,8-Naphthyridine, 5-chloro-2-(trifluoromethyl)-)

• Product Name: 1,8-Naphthyridine, 5-chloro-2-(trifluoromethyl)-
• CAS No: 488799-59-3
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• CID: 2651063
• PubChem ID: 22285276
• Update Time: 2025-04-21

1,8-Naphthyridine, 5-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-trifluoromethyl[1,8]-naphthyridine
• MFCD27924354
• 488799-59-3
• 5-chloro-2-trifluoromethyl-[1,8]naphthyridine
• 5-Chloro-2-trifluoromethyl[1,8]naphthyridine
• SCHEMBL2648851
• 5-chloro-2-(trifluoromethyl)-1,8-Naphthyridine
• DB-129302
• 1,8-Naphthyridine, 5-chloro-2-(trifluoromethyl)-
• SY311083

• Inchi： 1S/C9H4ClF3N2/c10-6-3-4-14-8-5(6)1-2-7(15-8)9(11,12)13/h1-4H
• InChI Key： NYFCCTRVUVRHBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C1=CC=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 232.0015103Da
• Monoisotopic Mass: 232.0015103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų